![molecular formula C13H14ClNO3 B2640154 3-(2-Methyl-4-oxo-1,4-dihydroquinolin-3-yl)propanoic acid hydrochloride CAS No. 1043503-54-3](/img/structure/B2640154.png)
3-(2-Methyl-4-oxo-1,4-dihydroquinolin-3-yl)propanoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 3-(2-Methyl-4-oxo-1,4-dihydroquinolin-3-yl)propanoic acid hydrochloride, has the empirical formula C13H14ClNO3 and a molecular weight of 267.71 . It is a solid substance .
Molecular Structure Analysis
The SMILES string of the compound isO=C1C (CCC (O)=O)=C (C)NC2=CC=CC=C12.Cl
. This indicates that the compound contains a quinoline ring, a propanoic acid group, and a chloride ion . Physical And Chemical Properties Analysis
The compound is a solid . Other physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved information.Scientific Research Applications
Chlorogenic Acid: Nutraceutical and Food Additive
Chlorogenic acid, a phenolic compound from the hydroxycinnamic acid family, demonstrates various health-promoting properties, especially in the context of metabolic syndrome. It exhibits antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities. These properties make chlorogenic acid a notable nutraceutical for the prevention and treatment of metabolic syndrome and associated disorders. Additionally, its antimicrobial activity against a wide range of organisms positions chlorogenic acid as a natural molecule for food preservation, showcasing its dual role as both a food additive and a health supplement (Santana-Gálvez et al., 2017).
Hydroxyquinolines: Therapeutic and Environmental Applications
Therapeutic Applications : Tetrahydroisoquinolines and hydroxyquinolines have been recognized for their potential in treating various diseases. These compounds have been studied for their anticancer, anti-malarial, and neuroprotective effects. The US FDA approval of trabectedin, a derivative, for soft tissue sarcomas highlights the importance of hydroxyquinolines in anticancer drug discovery (Singh & Shah, 2017). Furthermore, 8-hydroxyquinoline derivatives have shown significant biological activities and are under exploration for the development of potent drugs for various therapeutic targets, including antimicrobial, antifungal, and neurodegenerative disorders (Gupta, Luxami, & Paul, 2021).
Environmental Applications : The use of redox mediators in conjunction with oxidoreductive enzymes presents a novel approach to the remediation of organic pollutants. Enzymatic treatment enhanced by redox mediators has shown promising results in degrading recalcitrant compounds, offering an efficient method for the treatment of industrial effluents and contributing to environmental protection (Husain & Husain, 2007).
Safety and Hazards
properties
IUPAC Name |
3-(2-methyl-4-oxo-1H-quinolin-3-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3.ClH/c1-8-9(6-7-12(15)16)13(17)10-4-2-3-5-11(10)14-8;/h2-5H,6-7H2,1H3,(H,14,17)(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLLMBCBSAPVUTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=CC=CC=C2N1)CCC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.